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Compound of Interest

Compound Name: FERROUS OXALATE

Cat. No.: B1226959 Get Quote

An In-depth Technical Guide to Ferrous Oxalate

This technical guide provides a comprehensive overview of ferrous oxalate, a chemical

compound with significant applications in both industrial and research settings. The document

is intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical properties, synthesis, applications, and safety protocols.

Chemical Identity and Properties
Ferrous oxalate, also known as iron(II) oxalate, is an inorganic compound with the chemical

formula FeC₂O₄. It is most commonly found in its dihydrate form, FeC₂O₄·2H₂O.[1] It is a yellow

to dark brown solid that is sparingly soluble in water.[2][3][4][5]

Table 1: Chemical Identifiers for Ferrous Oxalate
Identifier

Anhydrous Ferrous
Oxalate

Ferrous Oxalate Dihydrate

CAS Number 516-03-0[2][3][5] 6047-25-2[2][6][7]

Molecular Formula C₂FeO₄[3][5] FeC₂O₄·2H₂O[6]

IUPAC Name Iron(II) oxalate[2] Iron(II) oxalate dihydrate

Synonyms
Iron oxalate, Ferrous

oxalate[2][8]
Humboldtine[2]
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Table 2: Physical and Chemical Properties of Ferrous
Oxalate

Property Value

Molecular Weight 143.86 g/mol (anhydrous)[5]

179.90 g/mol (dihydrate)[6][9]

Appearance Yellow to dark brown powder or solid[4]

Solubility in Water Low[2]

Decomposition Temperature ~190°C[4]

Specific Gravity 2.3 at 20°C[9]

Synthesis and Experimental Protocols
Ferrous oxalate can be synthesized through the reaction of an iron(II) salt with oxalic acid or a

soluble oxalate salt.[1][10]

Experimental Protocol 1: Synthesis from Ferrous Salt
and Oxalic Acid
This protocol describes the synthesis of ferrous oxalate by reacting ferrous chloride with oxalic

acid.[10]

Materials:

Iron metal (e.g., steel wool)

Hydrochloric acid (HCl)

Oxalic acid (H₂C₂O₄)

Distilled water

Procedure:
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Preparation of Ferrous Chloride: React iron metal with hydrochloric acid to produce a

solution of ferrous chloride (FeCl₂). The reaction is: Fe(s) + 2HCl(aq) → FeCl₂(aq) + H₂(g).

[10]

Precipitation of Ferrous Oxalate: Add a solution of oxalic acid to the ferrous chloride

solution. Ferrous oxalate will precipitate out of the solution as it has low solubility. The

reaction is: FeCl₂(aq) + H₂C₂O₄(aq) → FeC₂O₄(s) + 2HCl(aq).[10]

Isolation and Purification: The ferrous oxalate precipitate can be isolated by filtration. It

should then be washed with distilled water to remove any remaining impurities and dried.

Experimental Protocol 2: Synthesis from
Ferrotitaniferous Mineral Sands
A recent study has demonstrated the synthesis of alpha ferrous oxalate dihydrate from

ferrotitaniferous mineral sands using hot pressurized aqueous oxalic acid.[11][12]

Materials:

Ferrotitaniferous mineral sand

1.5 M Oxalic acid solution

Procedure:

Reaction: The synthesis is carried out in a pressurized reactor at a temperature of either

115°C or 135°C for a reaction time of 2 to 12 hours.[11][12]

Separation: After the reaction, the mixture is allowed to settle to separate the solid precipitate

from the supernatant.[11]

Washing and Drying: The resulting yellowish precipitate of ferrous oxalate dihydrate is

washed until a neutral pH is achieved and then air-dried at 80°C for 6 hours.[11]
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Synthesis Workflow of Ferrous Oxalate

Preparation of Ferrous Salt Solution

Precipitation

Purification

Iron Metal (Fe)

Ferrous Chloride Solution (FeCl2)

Reaction

Hydrochloric Acid (HCl)

Ferrous Oxalate Precipitate (FeC2O4)

Reaction

Oxalic Acid (H2C2O4)

Filtration

Washing with Distilled Water

Drying

Pure Ferrous Oxalate
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Thermal Decomposition of Ferrous Oxalate

Ferrous Oxalate Dihydrate (FeC2O4·2H2O)

Anhydrous Ferrous Oxalate (FeC2O4)

Heat (~120°C)

Decomposition Products:
- Iron Oxides (FeO, Fe2O3)

- Pyrophoric Iron (Fe)
- Carbon Dioxide (CO2)
- Carbon Monoxide (CO)

Heat (~190°C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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